54-85-3

Isoniazid

In Stock

• CAS RN:
• 54-85-3

• Formula:
• C6H7N3O

• InChI:
• InChI=1S/C6H7N3O/c7-9-6(10)5-1-3-8-4-2-5/h1-4H,7H2,(H,9,10)

• InChIKey:
• QRXWMOHMRWLFEY-UHFFFAOYSA-N

• Isoniazid is an antibiotic that acts as a prodrug, being converted by bacterial catalase-peroxidases to form isonicotinic acyl-NADH complex, which inhibits mycolic acid biosynthesis. It is effective against several species of Mycobacterium, including M. tuberculosis.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed and issued under the Authority of the issuing Pharmacopoeia. For further information and support please go to the website of the issuing Pharmacopoeia.
  Isoniazid is a synthetic derivative of ...

1-Naphthylmethyl imidothiocarbamate hydrochloride

• CAS RN:
• 5254-85-3

• Formula:
• C12H13ClN2S

• InChI:
• InChI=1S/C12H12N2S.ClH/c13-12(14)15-8-10-6-3-5-9-4-1-2-7-11(9)10;/h1-7H,8H2,(H3,13,14);1H

• InChIKey:
• OCYPZQNUUNGIBW-UHFFFAOYSA-N

• 1-Naphthylmethyl imidothiocarbamate hydrochloride is a useful research compound. Its molecular formula is C12H13ClN2S and its molecular weight is 252.76 g/mol. The purity is usually 95%.

2-Amino-5-(4-chlorophenyl)furan-3-carbonitrile

In Stock

• CAS RN:
• 26454-85-3

• Formula:
• C11H7ClN2O

• InChI:
• InChI=1S/C11H7ClN2O/c12-9-3-1-7(2-4-9)10-5-8(6-13)11(14)15-10/h1-5H,14H2

• InChIKey:
• MXGPVKXKRRYSCC-UHFFFAOYSA-N

• 2-Amino-5-(4-chlorophenyl)furan-3-carbonitrile is a useful research compound. Its molecular formula is C11H7ClN2O and its molecular weight is 218.64 g/mol. The purity is usually 95%.

N-benzylpropan-2-amine;hydrochloride

In Stock

• CAS RN:
• 18354-85-3

• Formula:
• C10H16ClN

• InChI:
• InChI=1S/C10H15N.ClH/c1-9(2)11-8-10-6-4-3-5-7-10;/h3-7,9,11H,8H2,1-2H3;1H

• InChIKey:
• PEIJPMBOGRPKQJ-UHFFFAOYSA-N

• N-Isopropylbenzylamine (hydrochloride) is an analytical reference standard categorized as an adulterant. N-Isopropylbenzylamine has been found as an adulterant and methamphetamine mimic in samples seized by law enforcement. This product is intended for research and forensic applications.
  
  

3-Oxopregna-1,4-diene-20-carboxylic acid

• CAS RN:
• 71154-85-3

• Formula:
• C22H30O3

• InChI:
• InChI=1S/C22H30O3/c1-13(20(24)25)17-6-7-18-16-5-4-14-12-15(23)8-10-21(14,2)19(16)9-11-22(17,18)3/h8,10,12-13,16-19H,4-7,9,11H2,1-3H3,(H,24,25)/t13?,16-,17+,18-,19-,21-,22+/m0/s1

• InChIKey:
• OZESBBVMFLIODA-VJFOQZSSSA-N

• 3-Oxopregna-1,4-diene-20-carboxylic acid, also known as 3-Oxopregna-1,4-diene-20-carboxylic acid, is a useful research compound. Its molecular formula is C22H30O3 and its molecular weight is 342.5 g/mol. The purity is usually 95%.

2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide

In Stock

• CAS RN:
• 482654-85-3

• Formula:
• C19H19ClN4OS

• InChI:
• InChI=1S/C19H19ClN4OS/c1-3-13-4-10-16(11-5-13)21-17(25)12-26-19-23-22-18(24(19)2)14-6-8-15(20)9-7-14/h4-11H,3,12H2,1-2H3,(H,21,25)

• InChIKey:
• HVWCETZJPMXEMK-UHFFFAOYSA-N

• 2-{[5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C19H19ClN4OS and its molecular weight is 386.9. The purity is usually 95%.

3-benzyl-1-methyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione

Usually In Stock

• CAS RN:
• 893954-85-3

• Formula:
• C27H23N5O3

• InChI:
• InChI=1S/C27H25N5O3/c1-29-24-23(25(33)32(27(29)34)18-19-8-4-2-5-9-19)31-17-16-30(26(31)28-24)20-12-14-22(15-13-20)35-21-10-6-3-7-11-21/h2-15,23-24H,16-18H2,1H3

• InChIKey:
• LCCJKQXWJXIOHC-UHFFFAOYSA-N

• 3-benzyl-1-methyl-8-(4-phenoxyphenyl)-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione is a useful research compound. Its molecular formula is C27H23N5O3 and its molecular weight is 465.513. The purity is usually 95%.

5,6-diamino-1-(4-chlorophenyl)pyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 898154-85-3

• Formula:
• C10H9ClN4O2

• InChI:
• InChI=1S/C10H9ClN4O2/c11-5-1-3-6(4-2-5)15-8(13)7(12)9(16)14-10(15)17/h1-4H,12-13H2,(H,14,16,17)

• InChIKey:
• QDBLBKLKHLHVQD-UHFFFAOYSA-N

• 5,6-diamino-1-(4-chlorophenyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C10H9ClN4O2 and its molecular weight is 252.66. The purity is usually 95%.

3-(2-(4-Ethoxyphenyl)acetamido)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 898354-85-3

• Formula:
• C19H18N2O4

• InChI:
• InChI=1S/C19H18N2O4/c1-2-24-13-9-7-12(8-10-13)11-16(22)21-17-14-5-3-4-6-15(14)25-18(17)19(20)23/h3-10H,2,11H2,1H3,(H2,20,23)(H,21,22)

• InChIKey:
• PSYCVIUTWSFWFC-UHFFFAOYSA-N

• 3-(2-(4-Ethoxyphenyl)acetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.363. The purity is usually 95%.

2'-Azetidinomethyl-2,3-dimethylbenzophenone

In Stock

• CAS RN:
• 898754-85-3

• Formula:
• C19H21NO

• InChI:
• InChI=1S/C19H21NO/c1-14-7-5-10-17(15(14)2)19(21)18-9-4-3-8-16(18)13-20-11-6-12-20/h3-5,7-10H,6,11-13H2,1-2H3

• InChIKey:
• CQHPCDMCENVNSJ-UHFFFAOYSA-N

• 2'-Azetidinomethyl-2,3-dimethylbenzophenone is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.

4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine

In Stock

• CAS RN:
• 2549054-85-3

• Formula:
• C19H22N8

• InChI:
• InChI=1S/C19H22N8/c1-14-23-17(12-18(24-14)27-7-3-6-22-27)25-8-10-26(11-9-25)19-15-4-2-5-16(15)20-13-21-19/h3,6-7,12-13H,2,4-5,8-11H2,1H3

• InChIKey:
• XIWDXODDMBCVOM-UHFFFAOYSA-N

• 4-(4-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazin-1-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine is a useful research compound. Its molecular formula is C19H22N8 and its molecular weight is 362.4 g/mol. The purity is usually 95%.

t-Butyl (3S)-4-{6-[(5-chloro-2-methoxypyridin-3-yl)amino]pyridin-3-yl-3-methyl]piperazine-1-carboxylate

In Stock

• CAS RN:
• 1433854-85-3

• Formula:
• C21H28ClN5O3

• InChI:
• InChI=1S/C21H28ClN5O3/c1-14-13-26(20(28)30-21(2,3)4)8-9-27(14)16-6-7-18(23-12-16)25-17-10-15(22)11-24-19(17)29-5/h6-7,10-12,14H,8-9,13H2,1-5H3,(H,23,25)/t14-/m0/s1

• InChIKey:
• KKFMFYGEYZKANS-AWEZNQCLSA-N

• T-Butyl (3S)-4-{6-[(5-chloro-2-methoxypyridin-3-yl)amino]pyridin-3-yl-3-methyl]piperazine-1-carboxylate is a useful research compound. Its molecular formula is C21H28ClN5O3 and its molecular weight is 433.9 g/mol. The purity is usually 95%.

3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde

In Stock

• CAS RN:
• 1001754-85-3

• Formula:
• C9H8N2O

• InChI:
• InChI=1S/C9H8N2O/c1-7-8(6-12)10-9-4-2-3-5-11(7)9/h2-6H,1H3

• InChIKey:
• PKDTULJSYQPSFW-UHFFFAOYSA-N

• 3-Methylimidazo[1,2-a]pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.